Cas no 905807-82-1 (Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate
• CAS No: 905807-82-1
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 1078342
• PubChem ID: 29923324
• Update Time: 2025-11-01

Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate
• ETHYL 2-AMINO-4-METHYLMETHOXY THIAZOLE-5-CARBOXYLATE
• EN300-6509960
• DTXSID00652220
• ethyl 2-amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylate
• AKOS015854667
• 905807-82-1
• Ethyl 2-imino-4-(methoxymethyl)-2,3-dihydrothiazole-5-carboxylate
• CS-0298867
• Ethyl2-amino-4-(methoxymethyl)thiazole-5-carboxylate

• MDL： MFCD08704732
• Inchi： 1S/C8H12N2O3S/c1-3-13-7(11)6-5(4-12-2)10-8(9)14-6/h3-4H2,1-2H3,(H2,9,10)
• InChI Key： SSPWUMHZSKIWSU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(COC)=C1C(=O)OCC

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate

Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate: A Versatile Compound in Pharmaceutical Research

Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate (CAS No. 905807-82-1) represents a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which are characterized by a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The 2-amino group at the 2-position and the methoxymethyl substituent at the 4-position contribute to its distinct chemical properties and potential biological activities. Recent studies have highlighted its role as a promising scaffold for the development of novel therapeutics targeting various disease mechanisms.

The thiazole ring is a fundamental structural motif in many bioactive molecules, including antibiotics, antifungals, and antitumor agents. The ethyl group at the 5-carboxylate position further enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers have reported that the methoxymethyl substitution at the 4-position can modulate the compound's interactions with biological targets, potentially improving its pharmacological profile. This structural feature also allows for the incorporation of additional functional groups, expanding its applicability in drug design.

Recent advances in medicinal chemistry have demonstrated the utility of thiazole derivatives in addressing unmet medical needs. For instance, a 2023 study published in Journal of Medicinal Chemistry investigated the 2-amino substituent's role in enhancing the compound's ability to inhibit specific protein kinases associated with cancer progression. The methoxymethyl group was found to improve the compound's selectivity, reducing off-target effects. Such findings underscore the importance of structural modifications in optimizing the therapeutic potential of Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate.

The carboxylate group at the 5-position plays a critical role in the compound's interaction with biological systems. This functional group can form hydrogen bonds with target proteins, facilitating molecular recognition. A 2024 review in Drug Discovery Today emphasized the significance of carboxylate moieties in modulating the binding affinity of small molecules to G protein-coupled receptors (GPCRs). The ethyl chain at the 5-position may further enhance this interaction by providing additional steric and electronic effects.

Pharmacological studies have revealed that Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate exhibits potential as an antitumor agent. Researchers have explored its ability to inhibit the activity of specific enzymes involved in cancer cell proliferation. A 2023 preclinical study published in Cancer Research demonstrated that the compound could suppress the growth of breast cancer cells by targeting the PI3K/AKT signaling pathway. The thiazole ring was identified as the key structural element responsible for this activity, highlighting its importance in drug design.

Furthermore, the methoxymethyl substituent has been shown to influence the compound's metabolic stability. A 2024 study in Drug Metabolism and Disposition reported that the methoxymethyl group can reduce the rate of hydrolysis of the compound in vivo, potentially improving its half-life and bioavailability. This property is particularly valuable for the development of orally administered therapeutics, where sustained release is often required.

Recent advancements in computational chemistry have enabled the prediction of Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate's interactions with biological targets. Molecular docking studies have identified potential binding sites on key proteins, such as the enzyme acetylcholinesterase, which is a target for neurodegenerative disease therapies. These computational models provide valuable insights into the compound's mechanism of action and guide the design of more effective derivatives.

The 2-amino group at the 2-position has also been implicated in the compound's ability to modulate inflammatory responses. A 2023 study in Journal of Inflammation Research demonstrated that the 2-amino substituent could inhibit the activation of NF-κB, a transcription factor involved in the production of pro-inflammatory cytokines. This finding suggests that the compound may have potential applications in the treatment of autoimmune disorders and chronic inflammatory conditions.

Additionally, the ethyl chain at the 5-position has been shown to influence the compound's solubility and permeability properties. A 2024 study in Pharmaceutical Research reported that the ethyl group can enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for the treatment of neurological disorders. This property is particularly important for the development of drugs targeting central nervous system (CNS) diseases, where effective delivery to the brain is a major challenge.

Overall, Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate represents a versatile molecular framework with a wide range of potential applications in pharmaceutical research. Its unique structural features, including the thiazole ring, 2-amino group, methoxymethyl substituent, and ethyl chain, contribute to its diverse biological activities and chemical reactivity. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutics for a variety of diseases.

Further investigations are needed to fully understand the compound's potential in drug discovery and development. Ongoing studies are exploring its interactions with various biological targets, as well as its metabolic stability and pharmacokinetic properties. These efforts are expected to provide valuable insights into the compound's therapeutic applications and guide the design of more effective derivatives. As such, Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate remains an area of significant interest in the field of medicinal chemistry.

In conclusion, the compound Ethyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate (CAS No. 905807-82-1) is a promising candidate for the development of novel therapeutics. Its unique structural features and potential biological activities make it a valuable scaffold for drug design. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the treatment of various diseases.